3-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide

• IUPAC Name: 3-[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C24H27N3O4S2/c1-18-6-8-19(9-7-18)17-25-24(28)23-22(10-15-32-23)33(29,30)27-13-11-26(12-14-27)20-4-3-5-21(16-20)31-2/h3-10,15-16H,11-14,17H2,1-2H3,(H,25,28)
• InChI Key: GGOISJXFDVNQGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)OC
• Molecular Formula: C24H27N3O4S2
• Molecular Weight: 485.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a sulfonyl group, a thiophene ring, and a carboxamide group. It is likely to be a synthetic compound, possibly used in pharmaceutical or chemical research.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. Theoretical calculations using methods such as Density Functional Theory (DFT) can provide insights into the geometric parameters and spectroscopic data of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be predicted based on its molecular structure. For instance, the presence of the piperazine ring could increase its solubility in water. Theoretical calculations can provide further insights into properties such as the HOMO-LUMO energy gap, which can indicate the compound’s reactivity.

Future Directions

Future research could focus on further characterizing the physical and chemical properties of this compound, investigating its potential biological activity, and optimizing its synthesis process. Additionally, the compound could be studied for potential applications in pharmaceutical or chemical research.

Mechanism of Action

Target of Action

It is known that piperazine derivatives, which are a key structural component of this compound, are often associated with a wide range of pharmacological properties . They are found in many biologically active heterocyclic compounds and can increase the solubility of drug-like molecules in water, thereby affecting their bioavailability .

Mode of Action

It is known that piperazine derivatives can interact with various biological targets, leading to changes in cellular function . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Pharmacokinetics

The presence of piperazine in its structure could potentially influence these properties, as piperazine derivatives are known to modulate the pharmacokinetic properties of drug substances .

Result of Action

It is known that piperazine derivatives can have a wide range of biological effects, depending on their specific targets and mode of action .